Cas no 832113-97-0 (1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one)
![1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one structure](https://www.kuujia.com/scimg/cas/832113-97-0x500.png)
832113-97-0 structure
Product name:1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
- CS-0363344
- AKOS014690705
- 1-(2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-2-methylpropan-1-one
- 1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-2-methylpropan-1-one
- 832113-97-0
- FS-1678
-
- MDL: MFCD05864297
- Inchi: 1S/C12H17NOS/c1-7(2)11(14)10-8-5-3-4-6-9(8)15-12(10)13/h7H,3-6,13H2,1-2H3
- InChI Key: AXHRYLLDVLOGDF-UHFFFAOYSA-N
- SMILES: S1C(=C(C(C(C)C)=O)C2=C1CCCC2)N
Computed Properties
- Exact Mass: 223.10308534g/mol
- Monoisotopic Mass: 223.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Melting Point: 120-125°C
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Oakwood | 021822-1g |
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one |
832113-97-0 | 90% | 1g |
$44.00 | 2023-09-17 | |
Fluorochem | 021822-5g |
1-(2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-2-methyl-propan-1-one |
832113-97-0 | 90% | 5g |
£101.00 | 2022-03-01 | |
eNovation Chemicals LLC | Y1263765-1g |
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one |
832113-97-0 | 90% | 1g |
$170 | 2025-02-21 | |
Oakwood | 021822-250mg |
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one |
832113-97-0 | 90% | 250mg |
$22.00 | 2023-09-17 | |
eNovation Chemicals LLC | Y1263765-250mg |
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one |
832113-97-0 | 90% | 250mg |
$160 | 2024-06-05 | |
eNovation Chemicals LLC | Y1263765-250mg |
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one |
832113-97-0 | 90% | 250mg |
$160 | 2025-02-21 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00907785-5g |
1-(2-Amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-2-methylpropan-1-one |
832113-97-0 | 95% | 5g |
¥1016.0 | 2024-04-18 | |
Key Organics Ltd | FS-1678-1MG |
1-(2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-2-methyl-propan-1-one |
832113-97-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
Key Organics Ltd | FS-1678-100MG |
1-(2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-2-methyl-propan-1-one |
832113-97-0 | >90% | 100mg |
£146.00 | 2025-02-09 | |
eNovation Chemicals LLC | Y1263765-1g |
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one |
832113-97-0 | 90% | 1g |
$195 | 2024-06-05 |
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one Related Literature
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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